Cas no 80186-87-4 (Adenosine5'-(trihydrogen diphosphate), P'-D-glycero-D-manno-heptopyranosyl ester (9CI))

Adenosine5'-(trihydrogen diphosphate), P'-D-glycero-D-manno-heptopyranosyl ester (9CI) structure
80186-87-4 structure
Product Name:Adenosine5'-(trihydrogen diphosphate), P'-D-glycero-D-manno-heptopyranosyl ester (9CI)
CAS No:80186-87-4
MF:C17H27N5O16P2
MW:619.367706537247
CID:725078
PubChem ID:44144501
Update Time:2025-04-19

Adenosine5'-(trihydrogen diphosphate), P'-D-glycero-D-manno-heptopyranosyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine5'-(trihydrogen diphosphate), P'-D-glycero-D-manno-heptopyranosyl ester (9CI)
    • adenosine 5'-diphosphate-glycero-mannoheptose
    • DTXSID801001085
    • 9-{6,10-Anhydro-5-O-[hydroxy(phosphonooxy)phosphoryl]dodecofuranosyl}-9H-purin-6-amine
    • Adenosine 5'-(trihydrogen diphosphate), mono-D-glycero-D-manno-heptopyranosyl ester
    • Adpgmh
    • 80186-87-4
    • Inchi: 1S/C17H27N5O16P2/c18-15-5-16(20-2-19-15)22(3-21-5)17-10(29)9(28)13(36-17)14(37-40(33,34)38-39(30,31)32)12-8(27)6(25)7(26)11(35-12)4(24)1-23/h2-4,6-14,17,23-29H,1H2,(H,33,34)(H2,18,19,20)(H2,30,31,32)/t4-,6-,7-,8-,9-,10+,11?,12?,13?,14?,17?/m0/s1
    • InChI Key: ZLCOQKCHOKULQU-QRPVWZTISA-N
    • SMILES: P(=O)(O)(OP(=O)(O)O)OC(C1[C@H]([C@H](C(N2C=NC3C(N)=NC=NC2=3)O1)O)O)C1[C@H]([C@H]([C@@H](C([C@H](CO)O)O1)O)O)O

Computed Properties

  • Exact Mass: 619.092803
  • Monoisotopic Mass: 619.092803
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 9
  • Complexity: 982
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 343

Experimental Properties

  • Density: 2.5
  • Boiling Point: 1106.6°C at 760 mmHg
  • Flash Point: 623°C
  • Refractive Index: 1.901
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